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Compound of Interest

Compound Name: Uridine-13C9

Cat. No.: B12370383 Get Quote

Uridine-¹³C₉: A Technical Guide for Researchers
For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth overview of Uridine-¹³C₉, a stable isotope-labeled analog of uridine. This document

details its chemical properties, synthesis, and applications, with a focus on its utility in

advanced research methodologies.

Uridine-¹³C₉ is a non-radioactive, isotopically labeled form of the pyrimidine nucleoside, uridine.

In this molecule, all nine carbon atoms have been replaced with the heavy isotope carbon-13

(¹³C). This comprehensive labeling provides a distinct mass shift, making it an invaluable tool

for a range of analytical and research applications, particularly in the fields of metabolic studies

and structural biology.

Chemical and Physical Properties
Uridine-¹³C₉ serves as a tracer for monitoring the metabolic fate of uridine in various biological

systems.[1] Its physical and chemical properties are summarized in the table below. It is often

also labeled with ¹⁵N on the uracil ring to create Uridine-¹³C₉,¹⁵N₂ for dual-labeling studies.
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Property Value Source

Chemical Formula ¹³C₉H₁₂N₂O₆ [2]

Molecular Weight 253.14 g/mol (for ¹³C₉) [2]

Isotopic Purity ≥98% for ¹³C [2]

Appearance White to off-white solid N/A

Solubility Soluble in water and DMSO [3]

Storage -20°C, protected from light

Note: The molecular weight and formula can vary depending on whether the compound is in its

free form, a salt, or hydrated.

Synthesis and Production
The synthesis of Uridine-¹³C₉ is a complex process that can be achieved through both chemical

and enzymatic methods.

Chemoenzymatic Synthesis of Labeled Uridine
Triphosphate (UTP)
A common method for producing isotopically labeled nucleotides like UTP involves a

chemoenzymatic approach. This method offers high yields and allows for precise control over

the labeling pattern.

Experimental Protocol:

Enzymatic Conversion of Labeled Glucose: The synthesis begins with [¹³C₆]-glucose, which

is enzymatically converted to 5-phosphoribosyl-1-pyrophosphate (PRPP). This multi-step

process involves a cascade of eleven enzymes that mimic the natural pentose phosphate

pathway.

Synthesis of Labeled Uracil: In parallel, the uracil base is synthesized with ¹⁵N labels.
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Enzymatic Coupling: The labeled uracil and the ¹³C-labeled PRPP are then coupled by the

enzyme uracil phosphoribosyltransferase to form Uridine Monophosphate (UMP).

Phosphorylation Cascade: The newly synthesized UMP undergoes sequential

phosphorylation steps, catalyzed by specific kinases, to yield Uridine Diphosphate (UDP)

and finally Uridine Triphosphate (UTP). ATP required for these phosphorylation reactions is

regenerated using a creatine phosphate system.

This method has been reported to achieve an overall yield exceeding 60%.

Applications in Research and Drug Development
The primary application of Uridine-¹³C₉ lies in its use as a tracer in metabolic studies and for

structural elucidation using Nuclear Magnetic Resonance (NMR) spectroscopy.

Metabolic Flux Analysis
By introducing Uridine-¹³C₉ into cell cultures or in vivo models, researchers can trace the

incorporation of the labeled carbon atoms into newly synthesized RNA and other downstream

metabolites. This allows for the precise quantification of pyrimidine nucleotide metabolism and

can provide insights into both carbon and nitrogen flow within the cell.

Biomolecular NMR Spectroscopy
Uniformly ¹³C-labeled nucleotides are critical for advanced NMR studies of RNA structure and

dynamics. The presence of ¹³C nuclei allows for the use of powerful triple-resonance NMR

experiments that correlate proton, carbon, and nitrogen frequencies. This spreads out crowded

spectra into higher dimensions, enabling the unambiguous assignment of atomic resonances.

This is particularly valuable for studying RNA conformational dynamics and intermolecular

interactions with proteins or small molecules.

Visualizing Workflows and Pathways
Uridine Metabolism and Incorporation of ¹³C Label
The following diagram illustrates the metabolic pathway of uridine and highlights the

incorporation of the ¹³C label from Uridine-¹³C₉ into RNA.
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Metabolic pathway of Uridine-¹³C₉ incorporation into RNA.

Experimental Workflow for a ¹³C-Labeling Study
The diagram below outlines a typical experimental workflow for a metabolic labeling study

using Uridine-¹³C₉, from cell culture to analysis.
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A typical workflow for a Uridine-¹³C₉ labeling experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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